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In-Depth Technical Guide to Americium (III)
Nitrate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Americium (III) nitrate, also known as Americium trinitrate. The information is

curated for professionals in research, science, and drug development who require detailed data

on this actinide compound.

Chemical Formula and Structure
Americium (III) nitrate is an inorganic compound with the chemical formula Am(NO₃)₃.[1][2] The

molecule consists of a central americium atom in the +3 oxidation state ionically bonded to

three nitrate (NO₃⁻) groups.

While a complete single crystal X-ray diffraction study providing precise bond lengths and

angles for the solid-state compound is not readily available in open literature, studies on its

behavior in aqueous solutions provide insight into its structure. Extended X-ray Absorption Fine

Structure (EXAFS) studies of Americium (III) in concentrated nitric acid solutions have revealed

the formation of hydrated nitrate complexes. In a 16 M nitric acid solution, the dominant

species is a hydrated complex with an average stoichiometry of Am(NO₃)₃.₄(H₂O)₅.₄.
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Physicochemical Properties
Quantitative data on the physicochemical properties of solid Americium (III) nitrate is scarce.

However, based on available information, the following properties can be summarized:

Property Value/Description

Chemical Formula Am(NO₃)₃

Molar Mass 429.06 g/mol

Appearance Expected to be a crystalline solid.

Solubility Soluble in water and nitric acid.

Thermal Stability
Thermally decomposes to form Americium (III)

oxide (Am₂O₃).[1]

Experimental Protocols
Synthesis of Americium (III) Nitrate Solution
A common method for the preparation of an Americium (III) nitrate solution involves the

dissolution of Americium (III) oxide or hydroxide in nitric acid.

Materials:

Americium (III) oxide (Am₂O₃) or Americium (III) hydroxide (Am(OH)₃)

Concentrated nitric acid (HNO₃)

Deionized water

Procedure:

Carefully weigh a known quantity of Americium (III) oxide or hydroxide and place it in a

suitable reaction vessel within a glovebox or other appropriate containment for handling

radioactive materials.
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Slowly add a stoichiometric excess of concentrated nitric acid to the reaction vessel. The

dissolution of Americium (III) oxide can be represented by the following reaction: Am₂O₃ + 6

HNO₃ → 2 Am(NO₃)₃ + 3 H₂O

Gently heat and stir the mixture to facilitate complete dissolution.

Once a clear solution is obtained, it can be diluted with deionized water to the desired

concentration.

Note: The synthesis and handling of americium compounds should only be performed by

trained personnel in appropriately equipped laboratories due to the radioactive nature of

americium.

Experimental Workflow: Separation of Americium
from Spent Nuclear Fuel
Americium (III) nitrate is a key intermediate in the partitioning and transmutation strategies for

managing high-level radioactive waste. The following diagram illustrates a conceptual workflow

for the separation of americium from other elements in spent nuclear fuel, such as in the EXAm

(Extraction of Americium) process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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